1,3-Bis[4-(benzyloxy)phenyl]urea

• CAS No.: 6186-10-3
• Molecular Formula: C27H24N2O3
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 1,3-bis(4-phenylmethoxyphenyl)urea
• InChI: InChI=1S/C27H24N2O3/c30-27(28-23-11-15-25(16-12-23)31-19-21-7-3-1-4-8-21)29-24-13-17-26(18-14-24)32-20-22-9-5-2-6-10-22/h1-18H,19-20H2,(H2,28,29,30)
• InChI Key: LOKATTXGDDYDJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)OCC4=CC=CC=C4

Description

1,3-Bis[4-(benzyloxy)phenyl]urea (CAS: 6186-10-3) is a symmetrical urea derivative featuring two 4-(benzyloxy)phenyl groups attached to the urea core. Urea derivatives are widely studied for their biological activities, including anti-inflammatory, anticancer, and enzyme-inhibitory properties. This compound’s structure is characterized by benzyloxy substituents, which confer lipophilicity and influence its pharmacokinetic behavior.

Comparison with Similar Compounds

Comparison with Structurally Similar Urea Derivatives

Pyrazolyl Urea Derivatives (e.g., Compound 3c in )

• Structure : 1-[4-[5-(4-(Benzyloxy)phenyl)-1-(4-chlorophenyl)-1H-pyrazol-3-yl]phenyl]urea (3c) incorporates a pyrazole ring and a chlorophenyl group alongside the urea core.
• Activity : Demonstrated potent anti-inflammatory activity with 62.1% inhibition of carrageenan-induced paw edema (vs. 64.9% for indomethacin) and significant TNF-α inhibition (73.4% at 50 mg/kg) .
• Advantage over 1,3-Bis[4-(benzyloxy)phenyl]urea : The pyrazole moiety enhances binding to p38αMAPK, a kinase implicated in inflammation, leading to superior in vivo efficacy.

Thiazolyl-Piperazinyl Urea Derivatives ()

• Example : 1-(4-(4-((4-(2-(2-(5-(Benzyloxy)-2-hydroxybenzylidene)hydrazinyl)-2-oxoethyl)piperazin-1-yl)methyl)thiazol-2-yl)phenyl)-3-(3-fluorophenyl)urea (2a).
• Key Features: Substituents: Thiazole, piperazine, and fluorophenyl groups.

Bis(sydnonylphenyl)urea (Compound 4 in )

• Structure: N,N'-Bis[o-(3-sydnonyl)phenyl]urea, featuring sydnone rings (a mesoionic heterocycle).
• Synthesis: Prepared from 3-(o-aminophenyl)sydnone and 1,1'-carbonyldiimidazole under mild conditions.
• Differentiation: The sydnone ring introduces unique electronic properties, enhancing reactivity in click chemistry or nitro oxide-related applications, unlike the benzyloxy-substituted urea .

Comparison with Non-Urea Benzyloxy-Substituted Compounds

5,7-Bis(benzyloxy)-2-[4-(benzyloxy)phenyl]-4H-chromen-4-one ()

• Structure : A flavone derivative with three benzyloxy groups.
• Activity : Exhibits antioxidative properties via radical scavenging and metal chelation, attributed to the flavone core.
• Contrast : While 1,3-Bis[4-(benzyloxy)phenyl]urea lacks a conjugated aromatic system, its urea core may target different biological pathways (e.g., enzyme inhibition) .

Physicochemical and Pharmacokinetic Comparison

Compound	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Reference
1,3-Bis[4-(benzyloxy)phenyl]urea	~454.5	Benzyloxy phenyl	Undocumented in evidence; inferred kinase modulation
Pyrazolyl Urea (3c)	~574.0	Pyrazole, chlorophenyl	Anti-inflammatory (62.1% edema inhibition)
Thiazolyl-Piperazinyl Urea (2a)	~694.5	Thiazole, piperazine, fluorophenyl	Kinase inhibition, metal chelation
Bis(sydnonylphenyl)urea (4)	~450.0 (estimated)	Sydnone rings	Reactivity in mesoionic chemistry

Research Implications and Structural Insights

• Benzyloxy Groups : Enhance lipophilicity and membrane permeability but may reduce aqueous solubility.
• Heterocyclic Additions (Pyrazole, Thiazole) : Improve target specificity and binding affinity to kinases (e.g., p38αMAPK in inflammation).
• Sydnone Rings: Introduce redox-active properties, expanding utility in materials science or pro-drug design.